
Technical Guide: Stability & Storage of Chloro-
bis(dimethylamino)-methylium chloride

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name:
Chloro-bis(dimethylamino)-

methylium chloride

CAS No.: 13829-06-6

Cat. No.: B083039 Get Quote

Executive Summary
Chloro-bis(dimethylamino)-methylium chloride (CAS: 13829-06-6), often referred to as the

chloride salt of the TCFH cation, is a potent electrophilic chlorinating and activating agent. It

serves as a critical intermediate in the synthesis of guanidines, amidines, and the activation of

carboxylic acids.

However, its utility is directly proportional to its instability. Unlike its hexafluorophosphate

counterpart (TCFH), the chloride salt is extremely hygroscopic and thermally labile. Improper

storage leads to rapid hydrolysis, generating Tetramethylurea (TMU) and Hydrochloric acid

(HCl), which not only renders the reagent useless but introduces acidic contaminants that can

compromise downstream sensitive chemistry. This guide defines the "Gold Standard" for

maintaining reagent integrity.
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Feature Specification

IUPAC Name Chloro-bis(dimethylamino)methylium chloride

Common Names
Tetramethylchloroformamidinium chloride; TCF-

Cl

CAS Number 13829-06-6

Formula

Molecular Weight 171.07 g/mol

Structure

Physical State White to pale yellow crystalline solid

Hygroscopicity Severe (Deliquescent in moist air)

Solubility
Soluble in polar aprotic solvents (MeCN, DCM,

DMF). Reacts with protic solvents.

Mechanisms of Degradation
Understanding why the reagent degrades is the first step in prevention. The primary failure

mode is hydrolysis, driven by the high electrophilicity of the central carbon atom.

The Hydrolysis Pathway
Upon contact with atmospheric moisture, the chloroiminium center undergoes nucleophilic

attack by water. This irreversible cascade releases toxic HCl gas and the inert byproduct

Tetramethylurea.
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Figure 1: Hydrolysis mechanism. Note that the formation of Tetramethylurea is

thermodynamically favored and irreversible.

Thermal Instability
While less volatile than Vilsmeier reagents derived from DMF, this salt is thermally sensitive.

Prolonged exposure to temperatures >25°C can accelerate disproportionation or autocatalytic

decomposition, especially if trace acid (HCl) is present from prior hydrolysis.

Storage & Handling Protocol (The "Gold Standard")
To ensure reagent viability, a multi-barrier storage approach is required.[1]

The Storage Workflow
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Figure 2: Optimal storage workflow to prevent moisture ingress.

Detailed Conditions
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Parameter Recommendation Rationale

Temperature -20°C (± 5°C)

Slows thermal decomposition

and reduces kinetic rate of

hydrolysis with headspace

moisture.

Atmosphere Argon or Nitrogen

Essential. Oxygen is not the

primary threat; moisture is.

Argon is preferred as it is

heavier than air, blanketing the

solid.

Container Glass with PTFE Liner

Do not use metal (corrosion

risk from HCl). Do not use

standard polyethylene

(permeable to moisture over

time).

Desiccant P2O5 or Indicating Silica

Store the primary vial inside a

secondary jar containing a

strong desiccant.

Quality Control & Re-Validation
Before committing valuable starting materials to a reaction, validate the quality of the Chloro-
bis(dimethylamino)-methylium chloride batch.

Visual Inspection
Pass: Free-flowing white/pale-yellow powder.

Fail: Clumping, "wet" appearance, or liquid formation (indicates significant hydrolysis).

NMR Validation (The Definitive Test)
Proton NMR (

H-NMR) is the most reliable method to quantify purity.
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Solvent: Anhydrous Acetonitrile-d3 (CD

CN) or Dichloromethane-d2 (CD

Cl

).

Critical: Do NOT use Methanol-d4 (CD

OD) or D

O, as they will react with the reagent immediately.

Critical: Do NOT use DMSO-d6 if it is not strictly anhydrous; the reagent can react with

DMSO sulfoxide oxygen.

Diagnostic Shifts (in CD

CN):

Species
Chemical Shift (

, ppm)
Multiplicity Interpretation

Active Reagent ~3.30 - 3.35 Singlet (12H)

The methyl groups are

deshielded by the

cationic center.

Tetramethylurea

(Impurity)
~2.75 - 2.80 Singlet (12H)

The "dead" hydrolysis

product.

Calculation of Purity:

Safety & Toxicology
Corrosivity: The reagent releases HCl upon contact with skin or mucous membranes.

Causes severe burns.[2][3]

Teratogenicity: The hydrolysis product, Tetramethylurea (TMU), is a known teratogen. Handle

all waste streams as hazardous.
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PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles,

and lab coat. Always handle in a fume hood.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://kgroup.du.edu/resources/nmr_impurities_organometallics.pdf
https://www.benchchem.com/product/b083039#chloro-bis-dimethylamino-methylium-chloride-stability-and-storage-conditions
https://www.benchchem.com/product/b083039#chloro-bis-dimethylamino-methylium-chloride-stability-and-storage-conditions
https://www.benchchem.com/product/b083039#chloro-bis-dimethylamino-methylium-chloride-stability-and-storage-conditions
https://www.benchchem.com/product/b083039#chloro-bis-dimethylamino-methylium-chloride-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

